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An In-depth Technical Guide to the Chromium-Titanium (Cr-Ti) Binary Alloy System

Introduction

The Chromium-Titanium (Cr-Ti) binary alloy system is of significant metallurgical importance,
forming the basis for various high-performance alloys used in aerospace and other structural
applications. The addition of chromium to titanium can substantially improve properties such as
strength and corrosion resistance. A thorough understanding of the phase equilibria,
thermodynamic properties, and microstructural evolution in this system is crucial for the design
and optimization of these advanced materials. This technical guide provides a comprehensive
overview of the Cr-Ti phase diagram, including key quantitative data, crystallographic
information, and the experimental protocols used for its determination.

Phase Equilibria and Diagram Description

The Cr-Ti phase diagram is characterized by a complete series of solid solutions at high
temperatures and the formation of an intermetallic compound at lower temperatures. The
primary phases present in the system are:
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 Liquid (L): The molten phase stable at high temperatures across all compositions.

e [B-(Ti,Cr) Phase: A body-centered cubic (BCC) solid solution where titanium and chromium
are completely miscible. This phase field is stable at elevated temperatures.[1] The solidus
and liquidus lines exhibit a minimum temperature at approximately 50 atomic % Cr and
1400°C.[1][2]

e o-Ti Phase: A hexagonal close-packed (HCP) solid solution with limited solubility of
chromium in titanium. This is the stable phase for pure titanium at temperatures below
882°C.

e TiCrz2 (Laves Phase): An intermetallic compound that forms from the (3 solid solution.[1] This
compound is a key feature of the system and exists in three polymorphic forms (Laves
phases): C14 (hexagonal), C15 (cubic), and C36 (hexagonal).[3][4] The C15 structure is
generally stable at lower temperatures, while the C14 and C36 phases appear at higher
temperatures.[4]

The diagram features a eutectoid reaction on the titanium-rich side, where the (3 phase
decomposes into the a-Ti phase and the TiCrz Laves phase upon cooling (B — a + TiCr2).[1][5]
Additionally, complex invariant reactions involving the different polymorphs of the TiCrz Laves
phase and the (3 solid solution occur at specific temperatures and compositions.[3]

Quantitative Data and Phase Properties

The key transformations and crystallographic details of the phases within the Cr-Ti system are
summarized in the tables below.

Table 1: Invariant Reactions in the Chromium-Titanium
System
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Composition (at. %

Reaction Type Temperature (°C) cn)
r

L-pB Solidus Minimum ~1400 ~50

B < a+TiCr2 Eutectoid ~667 ~15

Cl4 -~ B+C36 Peritectoid ~1269

Cl4+pB - C36 Peritectoid ~1271

Data compiled from multiple sources.[2][3]

Table 2: Crystallographic Data of Phases in the
Chromium-Titanium System

Pearson Crystal Lattice
Phase Space Group
Symbol Structure Parameters (A)
Hexagonal
. a=2.951,
o-Ti hP2 P63/mmc Close-Packed
c=4.684
(HCP)
] Body-Centered Varies with
B-(Ti,Cr) cl2 Im-3m ] N
Cubic (BCC) composition
] Face-Centered
TiCr2 (C15) cF24 Fd-3m _ a=6.930
Cubic
_ a=4.930,
TiCr2 (C14) hP12 P63/mmc Hexagonal
c=8.070
_ a=4.920,
TiCr2 (C36) hP24 P6s/mmc Hexagonal
c=16.10

Lattice parameters are approximate values.[2][4]

Experimental Protocols for Phase Diagram
Determination
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The determination of the Cr-Ti phase diagram relies on a combination of meticulous

experimental techniques to synthesize alloys and characterize their phase constitution and

transformations at thermal equilibrium.

Alloy Preparation and Heat Treatment

Synthesis: Alloys are typically prepared by arc-melting high-purity iodide titanium (=99.9%)
and electrolytic chromium (=99.9%) in a water-cooled copper crucible.[1][2] To ensure
chemical homogeneity, the process is conducted under a purified inert atmosphere (e.g.,
helium or argon), and each alloy ingot is typically inverted and re-melted several times.[2]

Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum or inert
gas and subjected to a high-temperature homogenization treatment (e.g., 4 to 6 hours at

1350°C) to eliminate solidification-induced segregation.[2] This is followed by rapid water

guenching to retain the high-temperature phase structure.

Equilibrium Annealing: To establish phase equilibria at various temperatures, homogenized
samples are annealed for extended periods. The duration is critical, especially for low-
temperature phases, and can range from hours at high temperatures to weeks at lower
temperatures (e.g., two weeks slightly below the eutectoid temperature) to ensure
equilibrium is reached.[2] Following annealing, samples are quenched to preserve the
equilibrium microstructure for analysis.

Analytical Techniques

Differential Thermal Analysis (DTA): DTA is employed to precisely determine the
temperatures of phase transformations, such as solidus, liquidus, eutectoid, and peritectoid
reactions, by detecting the thermal events (endothermic or exothermic peaks) associated
with these transitions during heating and cooling cycles.[3]

X-Ray Diffraction (XRD): XRD is the primary tool for phase identification and the
determination of crystal structures. By analyzing the diffraction patterns of equilibrated
samples, the phases present at a given temperature and composition can be identified, and
their lattice parameters can be calculated.[4]

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):
SEM is used to observe the microstructure of the alloys, revealing the morphology, size, and
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distribution of different phases.[4] Coupled with EDS, SEM allows for the quantitative
chemical analysis of individual phases, which is essential for determining the boundaries of
phase fields and the compositions involved in invariant reactions.[4]

 Diffusion Couples: This technique involves bonding two materials of different compositions
(e.g., pure Cr and pure Ti) and annealing them at a high temperature. After annealing, the
composition profile across the interface is analyzed to obtain information on phase equilibria
and diffusion kinetics.[3]

Visualizations

The following diagrams illustrate the logical relationships in the Cr-Ti system and the standard
workflow for its experimental determination.

Schematic Representation of Cr-Ti Phase Equilibria
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Caption: Schematic of the Cr-Ti phase diagram showing key phase regions.
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Caption: Experimental workflow for determining phase equilibria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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